Cas no 380427-14-5 (N-(4-ethylphenyl)-1,3-benzothiazol-2-amine)

N-(4-ethylphenyl)-1,3-benzothiazol-2-amine structure
380427-14-5 structure
Product Name:N-(4-ethylphenyl)-1,3-benzothiazol-2-amine
CAS No:380427-14-5
MF:C15H14N2S
MW:254.350061893463
CID:3057156
PubChem ID:2341873
Update Time:2025-08-03

N-(4-ethylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • Benzothiazol-2-yl-(4-ethyl-phenyl)-amine
    • N-(4-ethylphenyl)-1,3-benzothiazol-2-amine
    • SCHEMBL1820695
    • STL281948
    • EN300-02457
    • CS-0218919
    • 380427-14-5
    • G34776
    • AKOS000115467
    • FQA42714
    • Z56824182
    • AB00711857-01
    • Oprea1_425692
    • Inchi: 1S/C15H14N2S/c1-2-11-7-9-12(10-8-11)16-15-17-13-5-3-4-6-14(13)18-15/h3-10H,2H2,1H3,(H,16,17)
    • InChI Key: WWSMNCMXPCJYIL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 254.08776963Da
  • Monoisotopic Mass: 254.08776963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 53.2Ų

N-(4-ethylphenyl)-1,3-benzothiazol-2-amine Pricemore >>

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